7-oxodehydroabietic acid
7-oxodehydroabietic acid
Brand Name:
Vulcanchem
CAS No.:
18684-55-4
VCID:
VC0107358
InChI:
InChI=1S/C20H26O3/c1-12(2)13-6-7-15-14(10-13)16(21)11-17-19(15,3)8-5-9-20(17,4)18(22)23/h6-7,10,12,17H,5,8-9,11H2,1-4H3,(H,22,23)/t17-,19-,20-/m1/s1
SMILES:
CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2=O)(C)C(=O)O)C
Molecular Formula:
C20H26O3
Molecular Weight:
314.4 g/mol
7-oxodehydroabietic acid
CAS No.: 18684-55-4
Main Products
VCID: VC0107358
Molecular Formula: C20H26O3
Molecular Weight: 314.4 g/mol
| CAS No. | 18684-55-4 |
|---|---|
| Product Name | 7-oxodehydroabietic acid |
| Molecular Formula | C20H26O3 |
| Molecular Weight | 314.4 g/mol |
| IUPAC Name | (1R,4aS,10aR)-1,4a-dimethyl-9-oxo-7-propan-2-yl-3,4,10,10a-tetrahydro-2H-phenanthrene-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H26O3/c1-12(2)13-6-7-15-14(10-13)16(21)11-17-19(15,3)8-5-9-20(17,4)18(22)23/h6-7,10,12,17H,5,8-9,11H2,1-4H3,(H,22,23)/t17-,19-,20-/m1/s1 |
| Standard InChIKey | MSWJSDLNPCSSNW-MISYRCLQSA-N |
| Isomeric SMILES | CC(C)C1=CC2=C(C=C1)[C@]3(CCC[C@@]([C@@H]3CC2=O)(C)C(=O)O)C |
| SMILES | CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2=O)(C)C(=O)O)C |
| Canonical SMILES | CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2=O)(C)C(=O)O)C |
| Synonyms | 7-ketodehydro-abietic acid 7-oxodehydroabietic acid |
| PubChem Compound | 29212 |
| Last Modified | Nov 11 2021 |
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